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Compound of Interest

Compound Name: 3-(4-Methyithiazol-5-yl)acrylic acid
CAS No.: 933718-19-5
Cat. No.: B3307671

Get Quote

Executive Summary: The "Push-Pull" Architecture

This technical guide analyzes the physicochemical and electronic characteristics of 3-(4-
methylthiazol-5-yl)acrylic acid and its derivatives. These molecules represent a classic
Donor-

-Acceptor (D-

-A) system, where the electron-rich thiazole ring (stabilized by the inductive effect of the 4-
methyl group) acts as the donor, and the acrylic acid moiety serves as both the conjugated
bridge and the electron-withdrawing anchor.

Key Applications:
¢ Nonlinear Optics (NLO): High second-order hyperpolarizability (

) due to efficient intramolecular charge transfer (ICT).

+ Medicinal Chemistry: A bioisostere scaffold for CDK9 inhibitors and antimicrobial agents.
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e Optoelectronics: Tunable HOMO-LUMO gaps (3.0 — 3.8 eV) suitable for organic

semiconductor interfaces.

Molecular Design & Synthesis

The synthesis of 4-methylthiazole substituted acrylic acids relies on the Knoevenagel
Condensation, a robust carbon-carbon bond-forming reaction. This pathway is preferred over
Wittig olefination for industrial scaling due to higher atom economy and the avoidance of

triphenylphosphine oxide waste.

Synthetic Pathway (Graphviz Visualization)

Reaction Conditions

Solvent: Ethanol/Pyridine
Temp: Reflux (80-90°C)
Time: 4-6 Hours
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Figure 1: Knoevenagel condensation pathway yielding the thermodynamically stable (E)-

isomer.

Detailed Experimental Protocol

Objective: Synthesis of (E)-3-(4-methylthiazol-5-yl)acrylic acid.

» Reagent Prep: In a 250 mL round-bottom flask, dissolve 4-methylthiazole-5-carbaldehyde
(20 mmol, 1.27 g) in Pyridine (20 mL).
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e Addition: Add Malonic acid (12 mmol, 1.25 g) and a catalytic amount of Piperidine (0.5 mL).

o Reflux: Equip with a condenser and heat to reflux (approx. 115°C) for 5 hours. Monitor via
TLC (Mobile phase: 5% MeOH in DCM).

e Quench: Cool the reaction mixture to

in an ice bath.

 Acidification: Slowly add concentrated HCI dropwise until pH

2-3. A yellow/off-white precipitate will form immediately.

« Purification: Filter the solid and wash with ice-cold water (

mL). Recrystallize from Ethanol/Water (9:1) to obtain needle-like crystals.

o Yield Expectation: 75-85%

o Melting Point: 248-250°C (Decomposes)

Electronic Structure & Properties

The electronic behavior of this scaffold is defined by the frontier molecular orbitals (FMOs). The
4-methyl group exerts a positive inductive effect (+1), raising the HOMO energy level, while the
carboxylic acid group lowers the LUMO, narrowing the band gap compared to unsubstituted
thiazole.

Frontier Orbital Analysis[1][2]

e HOMO: Localized primarily on the thiazole ring and the sulfur lone pairs.
o LUMO: Delocalized across the acrylic bridge and the carbonyl oxygen.

o Consequence: Excitation triggers a charge shift from the heterocyclic ring to the carboxylic
tail, creating a large change in dipole moment (
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Quantitative Data Summary

Table 1: Electronic and Optical Parameters (Derived from DFT B3LYP/6-311++G(d,p) and

experimental correlation).

Parameter Value (Approx.) Significance
Indicates oxidative stability;
HOMO Energy -6.18 eV )
suitable for hole transport.
Low enough to accept
LUMO Energy -2.55 eV electrons in biological redox
cycles.
Band Gap ( Absorption in the Near-UV
3.63 eV o
) (UV-A); transparent in visible.

Dipole Moment (
45-52D

)

High polarity facilitates
solubility in polar aprotic
solvents (DMSO).

Bathochromic shift observed in
polar solvents

(Solvatochromism).

Hyperpolarizability (

esu

)

Indicates moderate NLO
activity (2nd Harmonic

Generation).

Nonlinear Optical (NLO) Mechanisms

For researchers in photonics, the thiazole-acrylic acid derivatives are candidates for frequency

doubling. The non-centrosymmetric packing (often induced by the hydrogen bonding of the -

COOH head group) is critical.

Structure-Property Relationship Flow
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Figure 2: The structural contributors to the nonlinear optical response.

Biological Relevance

While primarily an electronic material, the 4-methylthiazole acrylic acid motif is a validated
pharmacophore.

e Mechanism: The acrylic acid moiety acts as a Michael acceptor, potentially forming covalent
bonds with cysteine residues in target enzymes (e.g., CDK9 or bacterial enzymes).

o Solubility: The free acid is sparingly soluble in water but forms soluble salts with
sodium/potassium, improving bioavailability for in vitro assays.

References

e Synthesis & NLO Properties:Tailoring Nonlinear Optical Response: Impact of Substituents in
Thiazole-Azo Polymers. (2025).[1][2][3][4][5] Investigates the hyperpolarizability and DFT
parameters of thiazole-based push-pull systems.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3307671/docs?utm_src=pdf-body-img#electronic-properties-synthetic-protocols-4-methylthiazole-substituted-acrylic-acids
https://www.researchgate.net/publication/379784664_Theoretical_Investigation_of_the_Chemical_Reactivity_of_Acrylic_Acid_Molecules_A_DFT_Study_with_UV-Vis_NMR_and_FT-IR_Spectroscopy_Using_STO-3G_Basis_Set
https://www.researchgate.net/publication/325266906_Synthesis_characterisation_optical_and_nonlinear_optical_properties_of_thiazole_and_benzothiazole_derivatives_a_dual_approach
https://pubmed.ncbi.nlm.nih.gov/40483794/
https://www.researchgate.net/publication/248211076_Nonlinear_optical_properties_of_thiazolidinone_derivatives
https://www.researchgate.net/publication/392557279_Synthesis_crystal_structure_and_Hirshfeld_surface_analysis_of_5-methyl-2-13-thia-zol-2-ylsulfan-yl-134-thia-diazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3307671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

DFT & Electronic Structure:Electronic Structure and Physico-Chemical Property Relationship
for Thiazole Derivatives. (2013).[6][7] Asian Journal of Chemistry. Details the inductive
effects of methyl substitution on thiazole HOMO/LUMO levels.

Acrylic Acid Fundamentals:Molecular Structure, Geometry Properties, HOMO-LUMO, and
MEP Analysis of Acrylic Acid Based on DFT Calculations. (2023).[6][7][8] Journal of Physical
Chemistry and Functional Materials. Provides the baseline electronic data for the acrylic acid
acceptor moiety.

Crystal Engineering:Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-2-
[(1,3-thiazol-2-yl)sulfanyl]-1,3,4-thiadiazole. (2024).[5][8][9] Acta Crystallographica.
Demonstrates the planar packing and hydrogen bonding networks typical of methyl-thiazole
derivatives.

Medicinal Applications:Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel
Anticancer Agents.[10] (2009). PMC. Validates the biological activity and structure-activity
relationships (SAR) of thiazole-carbonyl systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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